504-30-3(2,3-dihydropyridazin-3-one),W3G

2,3-dihydropyridazin-3-one Properties

Names and Identifiers

- 3(2H)-Pyridazinone
- Pyridazin-3(2H)-one
- 2H-Pyridazin-3-one
- 3-Hydroxypyridazine
- pyridazin-3-ol
- 3-Pyridazinol
- Pyridazinone
- 2,3-dihydropyridazin-3-one
- 1H-pyridazin-6-one
- 3-Pyridazinone
- 6-Pyridazinone
- AAILEWXSEQLMNI-UHFFFAOYSA-N
- 2-hydropyridazin-3-one
- oxypyridazine
- 2H-pyridazinone
- Pyridazine-3-ol
- 3-oxidopyridazinium
- NSC21411
- PubChem9528
- 3-(2H)-Pyridazinone
- Pyridazine, 3-hydroxy-
- pyridazin-3 (2h)-one
- KSC199G3P
- AMOT0201
- AKOS000320163
- 504-30-3
- W3G
- NSC 21411
- 3(2H)-Pyridazinone, >=97.0% (GC)
- 3-oxo-2,3-dihydropyridazine
- DTXSID90198440
- ZB1478
- Q-102296
- MFCD00099605
- CHEMBL3228881
- UZ5DP4K4YQ
- MFCD01646051
- CS-D0990
- FT-0613557
- PB32258
- P1850
- UNII-UZ5DP4K4YQ
- A7481
- EN300-53981
- AC-907/30002019
- F1967-0134
- SY020182
- 129016-35-9
- AM20100231
- AC-1248
- Z803153778
- AKOS005207020
- PS-9349
- J-513087
- STR06961
- BCP04620
- A821735
- NSC-21411
- DB-012544
- DTXCID20120931
- +Expand
- MDL： MFCD00099605
- InChIKey： AAILEWXSEQLMNI-UHFFFAOYSA-N
- Inchi： 1S/C4H4N2O/c7-4-2-1-3-5-6-4/h1-3H,(H,6,7)
- SMILES： O=C1C([H])=C([H])C([H])=NN1[H]

Computed Properties

Exact Mass: 96.032363g/mol
Surface Charge: 0
XLogP3: -0.7
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 0
Monoisotopic Mass: 96.032363g/mol
Monoisotopic Mass: 96.032363g/mol
Topological Polar Surface Area: 41.5Å²
Heavy Atom Count: 7
Complexity: 137
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Tautomer Count: 2
Surface Charge: 0

Experimental Properties

LogP: -0.23010
PSA: 45.75000
Boiling Point: 101°C/1.5mmHg(lit.)
Melting Point: 100.0 to 104.0 deg-C
Flash Point: 144.9 oC
Color/Form: White to Yellow Solid
λmax: 290(EtOH)(lit.)
Density: 1.28

2,3-dihydropyridazin-3-one Security Information

Symbol: GHS07
WGK Germany：3
Safety Term：S26;S36/37
Safety Instruction： S26; S36/37
Risk Phrases：R36/37/38
Dangerous goods sign： Xi
Hazardous Material transportation number：NONH for all modes of transport
Hazard Statement： H315,H319,H335
Warning Statement： P261,P305+P351+P338
Prompt：warning
Storage Condition：Keep in dark place,Sealed in dry,Room Temperature
Risk Phrases： 36/37/38
Signal Word：Warning

2,3-dihydropyridazin-3-one Customs Data

HS CODE：2933990090
Customs Data：

China Customs Code:
2933990090

Overview:

2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2,3-dihydropyridazin-3-one Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00DEIH-1g	3(2H)-Pyridazinone	504-30-3	97%	1g	$5.00	2024-05-01
A2B Chem LLC	AG24537-1g	3(2H)-Pyridazinone	504-30-3	97%	1g	$5.00	2024-04-19
abcr	AB352857-1 g	3(2H)-Pyridazinone; 98%	504-30-3		1 g	€68.30	2023-07-19
Alichem	A149000009-250mg	3(2H)-Pyridazinone	504-30-3	98%	250mg	$646.00	2023-09-01
Ambeed	A135054-1g	Pyridazin-3(2H)-one	504-30-3	97%	1g	$6.0	2024-07-18
Apollo Scientific	OR2215-5g	2H-Pyridazin-3-one	504-30-3	95%	5g	£15.00	2023-09-02
AstaTech	65442-5/G	2H-PYRIDAZIN-3-ONE	504-30-3	97%	5g	$19	2023-09-16
Crysdot LLC	CD11114683-500g	Pyridazin-3(2H)-one	504-30-3	97%	500g	$832	2024-07-19
Life Chemicals	F1967-0134-0.25g	pyridazin-3-ol	504-30-3	95%	0.25g	$18.0	2023-11-21
TRC	P991298-50mg	Pyridazin-3(2H)-one	504-30-3		50mg	$ 58.00	2023-09-06

2,3-dihydropyridazin-3-one Synthesis

2,3-dihydropyridazin-3-one Suppliers

Shanghai Aladdin Biochemical Technology Co., Ltd

Audited Supplier

(CAS:504-30-3)

MR./MRS.:A LA DING

Phone:

Email:anhua.mao@aladdin-e.com

Shanghai Acmec Biochemical Co.,Ltd

Audited Supplier

(CAS:504-30-3)

MR./MRS.:JI ZHI SHI JI

Phone:18117592386

Email:3007522982@qq.com

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:504-30-3)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

2,3-dihydropyridazin-3-one Related Literature

1. The reaction of Meldrum's acid with α-dicarbonyl monohydrazones: a new synthesis of pyridazin-3-ones

Hamish McNab,Ian Stobie J. Chem. Soc. Perkin Trans. 1 1982 1845
2. An analysis of the 13C n.m.r. spectra of pyridazin-3-ones and some specifically deuteriated derivatives

Hamish McNab J. Chem. Soc. Perkin Trans. 1 1983 1203
3. Preparation and some reactions of 4- and 5-aryl-4,5-dihydropyridazin-3(2H)-ones

Stephen P. Breukelman,G. Denis Meakins,Anthony M. Roe J. Chem. Soc. Perkin Trans. 1 1985 1627
4. 607. Pyridazines. Part II. The action of grignard reagents on 6-aryl-2,3,4,5-tetrahydro- and -2,3-dihydropyridazin-3-ones

F. G. Baddar,A. El-Habashi,A. K. Fateen J. Chem. Soc. 1965 3342
5. 3(2H)-pyridazinone derivatives: a new scaffold for novel plant activators

Qinjie Shi,Yanxia Shi,Kang Chang,Jianqin Chen,Zhenjiang Zhao,Weiping Zhu,Yufang Xu,BaoJu Li,Xuhong Qian RSC Adv. 2019 9 36204
6. New, simple and versatile synthesis of 4,6-disubstituted pyridazin-3(2H)-ones

Anna Albrecht,Jacek Koszuk,Micha? Kobuciński,Tomasz Janecki Org. Biomol. Chem. 2008 6 1197
7. Late-stage diversification of biologically active pyridazinones via a direct C–H functionalization strategy

Wei Li,Zhoulong Fan,Kaijun Geng,Youjun Xu,Ao Zhang Org. Biomol. Chem. 2015 13 539
8. Towards dual inhibitors of the MET kinase and WNT signaling pathway; design, synthesis and biological evaluation

Vegard Torp Lien,Margrethe Konstanse Kristiansen,Solveig Pettersen,Mads Haugland Haugen,Dag Erlend Olberg,Jo Waaler,Jo Klaveness RSC Adv. 2019 9 37092
9. Pyridazines. Part IV. Action of Grignard reagents on 6-methyl- and 4,5-dihydro-6-α-styryl-pyridazin-3(2H)-ones

F. G. Baddar,M. H. Nosseir,N. L. Doss,N. N. Messiha J. Chem. Soc. Perkin Trans. 1 1972 1091
10. Novel heterocyclization of hydrazinopyridazinones with dimethyl acetylenedicarboxylate with dehydrogenation and rearrangement

Tetsuo Yamasaki,Eiji Kawaminami,Tomomi Yamada,Tadashi Okawara,Mitsuru Furukawa J. Chem. Soc. Perkin Trans. 1 1991 991

Related Categories

Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds

Cas no 504-30-3 (2,3-dihydropyridazin-3-one)

2,3-dihydropyridazin-3-one Properties

Names and Identifiers

Computed Properties

Experimental Properties

2,3-dihydropyridazin-3-one Security Information

2,3-dihydropyridazin-3-one Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

2,3-dihydropyridazin-3-one Price

2,3-dihydropyridazin-3-one Synthesis

2,3-dihydropyridazin-3-one Suppliers

2,3-dihydropyridazin-3-one Related Literature

Related Categories

504-30-3 (2,3-dihydropyridazin-3-one) Related Products